7-(5-fluoropentyl)estradiol
7-(5-fluoropentyl)estradiol
Brand Name:
Vulcanchem
CAS No.:
150187-33-0
VCID:
VC0235704
InChI:
InChI=1S/C23H33FO2/c1-23-11-10-19-18-7-6-17(25)14-16(18)13-15(5-3-2-4-12-24)22(19)20(23)8-9-21(23)26/h6-7,14-15,19-22,25-26H,2-5,8-13H2,1H3/t15-,19-,20+,21+,22-,23+/m1/s1
SMILES:
CC12CCC3C(C1CCC2O)C(CC4=C3C=CC(=C4)O)CCCCCF
Molecular Formula:
C7H15N5O4
Molecular Weight:
360.5 g/mol
7-(5-fluoropentyl)estradiol
CAS No.: 150187-33-0
Main Products
VCID: VC0235704
Molecular Formula: C7H15N5O4
Molecular Weight: 360.5 g/mol
| CAS No. | 150187-33-0 |
|---|---|
| Product Name | 7-(5-fluoropentyl)estradiol |
| Molecular Formula | C7H15N5O4 |
| Molecular Weight | 360.5 g/mol |
| IUPAC Name | (7R,8R,9S,13S,14S,17S)-7-(5-fluoropentyl)-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-3,17-diol |
| Standard InChI | InChI=1S/C23H33FO2/c1-23-11-10-19-18-7-6-17(25)14-16(18)13-15(5-3-2-4-12-24)22(19)20(23)8-9-21(23)26/h6-7,14-15,19-22,25-26H,2-5,8-13H2,1H3/t15-,19-,20+,21+,22-,23+/m1/s1 |
| Standard InChIKey | BMKNHWLYRPVVGC-LSFZQJMJSA-N |
| Isomeric SMILES | C[C@]12CC[C@H]3[C@H]([C@@H]1CC[C@@H]2O)[C@@H](CC4=C3C=CC(=C4)O)CCCCCF |
| SMILES | CC12CCC3C(C1CCC2O)C(CC4=C3C=CC(=C4)O)CCCCCF |
| Canonical SMILES | CC12CCC3C(C1CCC2O)C(CC4=C3C=CC(=C4)O)CCCCCF |
| Synonyms | 7-(5-fluoropentyl)estradiol |
| PubChem Compound | 67420 |
| Last Modified | Nov 11 2021 |
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